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Compound of Interest

Compound Name: tert-Butyl N-(benzyloxy)carbamate

Cat. No.: B058037 Get Quote

An In-depth Technical Guide to tert-Butyl N-(benzyloxy)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular

weight, and physicochemical properties of tert-Butyl N-(benzyloxy)carbamate. It includes

detailed experimental protocols for its synthesis and characterization, presenting quantitative

data in a clear, tabular format.

Chemical Structure and Properties
Tert-Butyl N-(benzyloxy)carbamate, a protected form of hydroxylamine, serves as a valuable

reagent in organic synthesis.[1] Its chemical structure consists of a carbamate group where the

nitrogen is substituted with a benzyloxy group and the carbonyl oxygen is attached to a tert-

butyl group.
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Caption: Chemical structure of tert-Butyl N-(benzyloxy)carbamate.

Table 1: Physicochemical Properties of tert-Butyl N-(benzyloxy)carbamate
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Property Value Source

Molecular Formula C₁₂H₁₇NO₃ [2][3][4][5]

Molecular Weight 223.27 g/mol [2][4][5][6]

CAS Number 79722-21-7 [2][5][6]

Appearance White to off-white solid [3][7]

Melting Point 45-47 °C [2][3][6]

Density 1.078 g/cm³ [2][3]

Solubility
Soluble in Chloroform and

Ethyl Acetate
[3][7]

IUPAC Name
tert-butyl N-

(benzyloxy)carbamate
[4]

InChI Key
MZNBNPWFHGWAGH-

UHFFFAOYSA-N
[4][6]

SMILES

CC(C)

(C)OC(=O)NOCC1=CC=CC=C

1

[2][6]

Experimental Protocols
Synthesis of tert-Butyl N-(benzyloxy)carbamate[1]
This protocol details a common method for the preparation of tert-Butyl N-
(benzyloxy)carbamate.

Workflow Diagram:
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Reaction Setup

Boc Protection

Workup and Purification

Dissolve O-benzylhydroxylamine hydrochloride in dichloromethane

Add aqueous sodium bicarbonate solution

Slowly add di-tert-butyl dicarbonate at 0°C

Stir at 0°C for 60 minutes

Stir at room temperature for 16 hours

Quench reaction with aqueous sodium bicarbonate

Extract with dichloromethane

Dry organic layers over anhydrous sodium sulfate

Concentrate under reduced pressure

Purify by silica gel column chromatography

tert-Butyl N-(benzyloxy)carbamate

Click to download full resolution via product page

Caption: Workflow for the synthesis of tert-Butyl N-(benzyloxy)carbamate.
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Materials:

O-benzylhydroxylamine hydrochloride

Dichloromethane (DCM)

Aqueous sodium bicarbonate solution

Di-tert-butyl dicarbonate (Boc₂O)

Anhydrous sodium sulfate

Petroleum ether

Ethyl acetate

Procedure:

To a solution of O-benzylhydroxylamine hydrochloride (225 g, 1.44 mol) in dichloromethane

(300 mL), add an aqueous sodium bicarbonate solution (261 g, 3.11 mol, in 300 mL of

water).

After stirring for 1 hour, slowly add di-tert-butyl dicarbonate (375 g, 1.72 mol) at 0 °C.

The reaction mixture is stirred in an ice/water bath at 0 °C for 60 minutes, followed by

continued stirring for 16 hours at room temperature.

Upon completion, quench the reaction by adding 300 mL of aqueous sodium bicarbonate.

Separate the aqueous phase and extract with dichloromethane (3 x 500 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the residue by silica gel flash column chromatography (eluent: petroleum ether/ethyl

acetate = 10:1) to afford tert-butyl N-(benzyloxy)carbamate.[1]

Characterization
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The structure and purity of the synthesized compound can be confirmed by various

spectroscopic methods.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (300 MHz, CDCl₃) δ: 7.30-7.40 (m, 5H), 7.19-7.21 (brs, 1H), 4.85 (s, 2H), 1.43 (s,

9H).[1]

2.2.2. Infrared (IR) Spectroscopy

While a specific spectrum for tert-Butyl N-(benzyloxy)carbamate is not detailed, the expected

characteristic absorption bands would include:

N-H stretching

C=O (carbamate) stretching

C-O stretching

Aromatic C-H stretching

Aliphatic C-H stretching

2.2.3. Mass Spectrometry (MS)

Exact Mass: 223.12100 u[2]

Safety and Handling
Tert-Butyl N-(benzyloxy)carbamate is classified as an irritant.[4] It is known to cause skin and

serious eye irritation.[4] Appropriate personal protective equipment, including gloves and safety

glasses, should be worn when handling this compound. Work should be conducted in a well-

ventilated area. For detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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